methyl 4-(4-methoxyphenyl)-5-[N-(4-methylphenyl)-C-phenylcarbonimidoyl]imino-3-(trichloromethyl)-1,2,4-thiadiazolidine-2-carboxylate

• IUPAC Name: methyl 4-(4-methoxyphenyl)-5-[N-(4-methylphenyl)-C-phenylcarbonimidoyl]imino-3-(trichloromethyl)-1,2,4-thiadiazolidine-2-carboxylate
• InChI: InChI=1S/C26H23Cl3N4O3S/c1-17-9-11-19(12-10-17)30-22(18-7-5-4-6-8-18)31-24-32(20-13-15-21(35-2)16-14-20)23(26(27,28)29)33(37-24)25(34)36-3/h4-16,23H,1-3H3
• InChI Key: KJNUNBMJMKHNLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=C(C2=CC=CC=C2)N=C3N(C(N(S3)C(=O)OC)C(Cl)(Cl)Cl)C4=CC=C(C=C4)OC
• Molecular Formula: C26H23Cl3N4O3S
• Molecular Weight: 577.9 g/mol

Description

Methyl 4-(4-methoxyphenyl)-5-[N-(4-methylphenyl)-C-phenylcarbonimidoyl]imino-3-(trichloromethyl)-1,2,4-thiadiazolidine-2-carboxylate is a useful research compound. Its molecular formula is C26H23Cl3N4O3S and its molecular weight is 577.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Behavior

Research on cyanamide derivatives, including thiadiazolines, has demonstrated their potential in creating new chemical entities through reactions with various agents. For example, the preparation and amidination of thiadiazolines involve complex reactions with potassium ethoxythiocarbonylcyanamide, leading to products like 2-amidino-Δ4,2,4-thiadiazolines and 1,3,5-triazines. These reactions are catalyzed by both bases and acids, illustrating the compound's reactivity and utility in synthesizing novel heterocyclic compounds (Fuchigami, Nonaka, & Odo, 1976).

Applications in Material Science

Thiadiazolidine compounds have been explored for their phytotoxic properties and potential applications in herbicides. The structural modification of thiadiazolidines, investigated using enzymes like glutathione S-transferase, has revealed insights into the metabolic activation of peroxidizing thiadiazolidine compounds. Such research opens avenues for designing thiadiazolidine-ester type herbicides with specific selectivity among plant species, showcasing the application of these compounds in agricultural chemistry (Senoo et al., 1996).

Antimicrobial and Antifungal Activities

Derivatives of thiadiazolines, specifically those synthesized from imino-4-methoxyphenol thiazole, have shown moderate activity against bacterial and fungal species. This suggests potential applications in the development of new antimicrobial and antifungal agents. The synthesis and characterization of such compounds, along with their tested biological activities, highlight the utility of these derivatives in addressing challenges in medical and pharmaceutical chemistry (Vinusha et al., 2015).

Pharmacological Evaluation

The synthesis of bis-heterocyclic derivatives incorporating thiadiazole moieties has revealed their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, analgesic, and ulcerogenic properties. Such research underscores the versatility of thiadiazolines and related compounds in the development of new pharmacological agents with diverse therapeutic applications (Kumar & Panwar, 2015).